4-Iodo-2'-thiomethylbenzophenone

• IUPAC Name: (4-iodophenyl)-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C14H11IOS/c1-17-13-5-3-2-4-12(13)14(16)10-6-8-11(15)9-7-10/h2-9H,1H3
• InChI Key: SUPNWODLEAVXDB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)C2=CC=C(C=C2)I
• Molecular Formula: C14H11IOS
• DSSTOX Substance ID: DTXSID80641536
• Molecular Weight: 354.21 g/mol
• CAS No.: 890098-55-2

Description

4-Iodo-2'-thiomethylbenzophenone is a useful research compound. Its molecular formula is C14H11IOS and its molecular weight is 354.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Selenophene Derivatives : 4-Iodo-2'-thiomethylbenzophenone has been utilized in the synthesis of 2,3-dihydroselenophenes from homopropargyl selenides. This process involves electrophilic cyclization using electrophiles such as iodine, ICl, and PhSeBr, providing a pathway to synthesize 3-iodoselenophenes and 4-iodo-5-phenyl-2,3-dihydroselenophene (Schumacher et al., 2010).

• Preparation of Phosphane-Based Building Blocks : This compound has been used in the preparation of phosphane-based building blocks for labeling reactions in biological molecules. It is transformed into the 4-iodobenzoate moiety, which is integrated into pharmacologically significant molecules and peptides (Mamat & Köckerling, 2014).

• Formation of Coordination Polymers : Copper(I)-thiophenolates, which can potentially be derived from this compound, have been used to create lamellar microcrystals in coordination polymers. These polymers exhibit reversible luminescent thermochromic behavior, changing their color upon cooling (Troyano et al., 2018).

Analytical Applications

• Fluorescence Signaling of Thiophenols : A fluorescence signaling probe using this compound for thiophenol detection has been designed. This probe selectively and sensitively detects thiophenols, crucial for monitoring environmental samples (Choi et al., 2017).

Environmental and Health Relevance

• Formation of Iodinated Disinfection Byproducts : Research has indicated that during cooking with chloraminated or chlorinated tap water, iodinated disinfection byproducts (I-DBPs) can form, some of which could potentially include derivatives of this compound. These I-DBPs have shown significant developmental toxicity (Pan et al., 2016).